Anticoagulation

Description

Anticoagulation refers to the process of preventing or reducing blood clot formation, typically through the use of anticoagulant medications. These agents interfere with the coagulation cascade, inhibiting the synthesis or activity of clotting factors. Anticoagulant therapy is crucial in managing and preventing thrombotic events such as deep vein thrombosis (DVT), pulmonary embolism (PE), stroke in atrial fibrillation, and myocardial infarction. Careful monitoring is essential to balance efficacy with the risk of bleeding complications.